Cas no 1095261-93-0 (Perisesaccharide B)
Perisesaccharide B structure
Product Name:Perisesaccharide B
CAS No:1095261-93-0
MF:C36H60O18
MW:780.8508
CID:2065053
Update Time:2024-11-03
Perisesaccharide B Chemical and Physical Properties
Names and Identifiers
-
- 2-O-acetyl-beta-D-digitalopyranosyl-(1->4)-beta-D-cymaropyranosyl-(1->4)-beta-D-canaropyranosyl-(1->4)-beta-D-cymaropyranosyl (1->4)-D-oleandronic acid delta-lactone
- 2-O-acetyl-beta-digitalopyranosyl(1->4)-O-beta-cymaropyranosyl(1->4)-O-beta-canaropyranosyl(1->4)-O-beta-cymaropyranosyl(1->4)-O-oleandronic acid-delta-lactone
- perisaccharide A
- perisesaccharide B
- Perisesaccharide B
-
- Inchi: 1S/C36H60O18/c1-15-29(40)34(44-10)35(50-20(6)37)36(49-15)54-33-19(5)48-27(14-24(33)43-9)51-30-16(2)46-26(11-21(30)38)52-32-18(4)47-28(13-23(32)42-8)53-31-17(3)45-25(39)12-22(31)41-7/h15-19,21-24,26-36,38,40H,11-14H2,1-10H3/t15-,16-,17-,18-,19-,21-,22-,23+,24+,26+,27+,28+,29+,30-,31-,32-,33-,34+,35-,36+/m1/s1
- InChI Key: FIUKBOHZSAVHEV-UQWSCNRSSA-N
- SMILES: O([C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])OC(C([H])([H])[H])=O)OC([H])([H])[H])[C@]1([H])[C@@]([H])(C([H])([H])[H])O[C@]([H])(C([H])([H])[C@@]1([H])O[H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])O[C@]([H])(C([H])([H])[C@]1([H])OC([H])([H])[H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])OC(C([H])([H])[C@@]1([H])OC([H])([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 54
- Rotatable Bond Count: 14
- Complexity: 1210
- Topological Polar Surface Area: 204
Experimental Properties
- Color/Form: Powder
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Soluble (170 g/l) (25 º C),
Perisesaccharide B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N4249-5mg |
Perisesaccharide B |
1095261-93-0 | 99.72% | 5mg |
¥4900 | 2024-04-21 | |
| DC Chemicals | DC12139-100 mg |
Perisesaccharide B |
1095261-93-0 | >98% | 100mg |
$850.0 | 2022-03-01 | |
| DC Chemicals | DC12139-250 mg |
Perisesaccharide B |
1095261-93-0 | >98% | 250mg |
$1700.0 | 2022-03-01 | |
| DC Chemicals | DC12139-1 g |
Perisesaccharide B |
1095261-93-0 | >98% | 1g |
$3400.0 | 2022-03-01 | |
| ChemScence | CS-0032531-5mg |
Perisesaccharide B |
1095261-93-0 | 99.72% | 5mg |
$490.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P85580-10mg |
2-O-acetyl-beta-D-digitalopyranosyl-(1->4)-beta-D-cymaropyranosyl-(1->4)-beta-D-canaropyranosyl-(1->4)-beta-D-cymaropyranosyl (1->4)-D-oleandronic acid delta-lactone |
1095261-93-0 | 10mg |
¥4372.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2056-1 mg |
Perisesaccharide B |
1095261-93-0 | 1mg |
¥2833.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3661-5mg |
Perisesaccharide B |
1095261-93-0 | 98% | 5mg |
$260 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45714-5mg |
Perisesaccharide B |
1095261-93-0 | 98% | 5mg |
¥4368.00 | 2023-09-08 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1774-10mg |
Perisesaccharide B |
1095261-93-0 | HPLC≥98% | 10mg |
¥3500元 | 2023-09-15 |
Perisesaccharide B Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
1095261-93-0 (Perisesaccharide B) Related Products
- 33276-04-9((2S,4S)-2-methyl-6-oxotetrahydro-2H-pyran-4-yl beta-D-glucopyranoside)
- 37134-61-5(Decanoic acid,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-,1-(carboxymethyl)octyl ester)
- 142382-45-4(2,6,13,17,23,24-Hexaoxatricyclo[17.3.1.18,12]tetracosane-5,16-dione,3-[(16S,22R)-16,22-bis[(2-O-methyl-b-D-glucopyranosyl)oxy]tricosyl]-9,10,11,20,21,22-hexahydroxy-14-[(14S,20R)-20-hydroxy-14-[(2-O-methyl-b-D-glucopyranosyl)oxy]heneicosyl]-,(1R,3R,8R,9S,10S,11R,12R,14R,19R,20S,21S,22R)- (9CI))
- 142547-11-3(Arthrobacilin; Arthrobacilin A)
- 19131-13-6(6-Deoxy-3-O-Methyl-beta-allopyranosyl(1-4)-beta-cyMaronic acid delta-lactone)
- 147858-26-2(RHAMNOLIPIDBIOSURFACTANT)
- 167173-81-1(Decanoic acid,3-(acetyloxy)-5-[[(3R,5R)-3-hydroxy-5-[[(3R,5R)-5-hydroxy-3-(b-D-mannopyranosyloxy)-1-oxodecyl]oxy]-1-oxodecyl]oxy]-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- (9CI))
- 4348-76-9(Decanoic acid,3-[[6-deoxy-2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-mannopyranosyl]oxy]-, 1-(carboxymethyl)octyl ester)
- 129039-46-9(rubiwettin RG1)
- 142547-12-4(Arthrobacilin; Arthrobacilin B)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent